Cas no 1784497-80-8 (3-(3-Bromo-4-methylphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-Bromo-4-methylphenyl)-2-hydroxypropanoic acid
• CAS No: 1784497-80-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5705310
• PubChem ID: 67301249
• Update Time: 2024-03-01

3-(3-Bromo-4-methylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2164021
• 1784497-80-8
• 3-(3-Bromo-4-methylphenyl)-2-hydroxypropanoic acid
• 3-(3-Bromo-4-methylphenyl)-2-hydroxypropanoicacid
• SY340552
• MFCD29491285
• EN300-1451988
• Benzenepropanoic acid, 3-bromo-α-hydroxy-4-methyl-

• Inchi： 1S/C10H11BrO3/c1-6-2-3-7(4-8(6)11)5-9(12)10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： IJGORPISPJRPRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.582±0.06 g/cm3(Predicted)
• Boiling Point: 402.6±40.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids